Cas no 1804374-14-8 (3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride
• CAS No: 1804374-14-8
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4875235
• Update Time: 2025-07-23

3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)7-4(9)1-3(2-12)5(13-7)6(10)11/h1,6H
• InChI Key： FUGNEVZBNZQSTP-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C#N)=C(C(F)F)N=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride

Professional Introduction to 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl Chloride (CAS No. 1804374-14-8)

3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804374-14-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a cyano group, a difluoromethyl group, and a fluoropyridine core, make it a versatile building block for developing novel therapeutic agents.

The 3-cyano moiety in the molecule contributes to its reactivity and serves as a handle for further functionalization. This feature is particularly valuable in medicinal chemistry, where introducing or modifying cyano groups can significantly alter the pharmacological properties of a compound. The 2-(difluoromethyl) substituent adds another layer of complexity, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability. This makes 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride an attractive candidate for drug development.

The 5-fluoropyridine core is another critical component of this compound, which has been extensively studied for its role in various biological processes. Pyridine derivatives are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms at the 5-position further enhances the binding affinity and selectivity of these compounds. This has led to numerous studies exploring the potential of fluoropyridines in treating diseases such as cancer, inflammation, and infectious disorders.

The final component, 6-sulfonyl chloride, is a powerful electrophile that facilitates the formation of sulfonamide bonds. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activities. They exhibit antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The sulfonyl chloride group in 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride provides a convenient pathway for synthesizing sulfonamide derivatives, which can be further modified to achieve desired pharmacological effects.

In recent years, there has been growing interest in the development of novel fluorinated heterocycles for medicinal applications. The combination of cyano, difluoromethyl, and fluoropyridine groups in this compound makes it a promising candidate for such efforts. Several studies have demonstrated the efficacy of fluorinated pyridines in modulating enzyme activity and receptor binding. For instance, research has shown that certain fluoropyridine derivatives can inhibit kinases involved in cancer progression by targeting specific amino acid residues.

The utility of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride extends beyond pharmaceuticals. In agrochemical research, this compound has been explored as a precursor for developing new pesticides and herbicides. The presence of multiple functional groups allows for the synthesis of a wide range of derivatives with tailored biological activities. These derivatives can be designed to target specific pests or weeds while minimizing harm to beneficial organisms.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride involves several steps that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the difluoromethyl group is often introduced via halogen exchange or metal-catalyzed coupling reactions. The final step involves the conversion of a hydroxyl or amine group into a sulfonyl chloride using chlorosulfonic acid or other sulfuryl chlorides.

The importance of this compound is further underscored by its applications in material science and catalysis. Fluorinated compounds are known for their unique electronic properties, which make them valuable in designing advanced materials such as organic semiconductors and liquid crystals. Additionally, the sulfonyl chloride group can be used to prepare metal complexes that serve as catalysts in various organic transformations.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-sulfonyl chloride is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with enhanced metabolic stability and binding affinity. As research continues to uncover new applications for fluorinated heterocycles, this compound is likely to play an increasingly important role in drug discovery and development.